![molecular formula C19H17FN2O3 B5759816 3-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-(3-fluorophenyl)benzamide](/img/structure/B5759816.png)
3-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-(3-fluorophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-(3-fluorophenyl)benzamide, also known as DREADD (Designer Receptors Exclusively Activated by Designer Drugs), is a synthetic compound that has gained significant attention in the field of neuroscience. It is a modified form of G protein-coupled receptors (GPCRs) that can be selectively activated by a small molecule drug called clozapine-N-oxide (CNO). DREADDs have been widely used as a tool to study the neural circuits and behavior in animal models.
Scientific Research Applications
Green Mechanochemical Synthesis
The compound is related to a series of new 3,5-dimethyl-4-(arylsulfanyl)pyrazoles that have been synthesized in good to excellent yields by a grinding-induced, sequential one-pot three-component reaction . This process involves an equimolar mixture of 3-chloro-2,4-pentanedione, differently substituted thiophenols, and hydrazine hydrate in the presence of piper-idine under solvent-free conditions .
Pharmaceutical Applications
Pyrazoles, which include the 3,5-dimethyl-4-isoxazolyl group, constitute the central core of some well-known drugs like celecoxib, a COX-2 selective nonsteroidal anti-inflammatory drug; oxymetazoline, a selective alpha-1 and partial alpha-2 agonist topical decongestant .
Agrochemical Applications
Pyrazoles are also found to have a diversity of applications in the agrochemical industries . They are used in the synthesis of a number of other heterocyclic systems .
Antibacterial Activity
Sulfur containing pyrazole derivatives, which include the 3,5-dimethyl-4-isoxazolyl group, have been shown to exhibit strong antibacterial activity against both gram positive and gram negative bacteria .
Blood Sugar Level-Lowering Agents
The sulfur containing pyrazole derivatives have long been patented as blood sugar level-lowering agents .
Photochromic Materials
An asymmetrical photochromic diarylethene 1-(3,5-Dimethyl-4-isoxazolyl)-2-[2-methyl-5-(p-ethoxyphenyl)-3-thienyl] perfluorocyclopentene exhibited photochromism in hexane solution upon irradiation with 297 nm UV light . This compound also exhibited obvious fluorescence switches along with the photochromism .
properties
IUPAC Name |
3-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-(3-fluorophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2O3/c1-12-18(13(2)25-22-12)11-24-17-8-3-5-14(9-17)19(23)21-16-7-4-6-15(20)10-16/h3-10H,11H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVTRAKINXJXXCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)COC2=CC=CC(=C2)C(=O)NC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-(3-fluorophenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.